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Compound of Interest

Compound Name: CP-99994

Cat. No.: B136986 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

CP-99994, a potent neurokinin-1 (NK1) receptor antagonist. The following procedures are

designed to ensure the safety of laboratory personnel and to mitigate environmental impact,

aligning with best practices for chemical handling and waste management. Adherence to these

guidelines is crucial for researchers, scientists, and drug development professionals.

Summary of Key Safety and Disposal Information
CP-99994 is classified as hazardous to the aquatic environment with long-lasting effects.[1]

Therefore, it is imperative to prevent its release into the environment. The primary disposal

route for CP-99994 and any materials contaminated with it is through an approved hazardous

waste disposal facility.
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Parameter Information Source

Chemical Name (+)-CP-99,994 dihydrochloride Sigma-Aldrich

CAS Number 145148-39-6 Sigma-Aldrich

Hazard Classification
Aquatic Acute 1, Aquatic

Chronic 1
Sigma-Aldrich

Hazard Statement
H410: Very toxic to aquatic life

with long lasting effects
Sigma-Aldrich

Precautionary Statements

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/ container to an

approved waste disposal plant.

Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Experimental Protocols: Disposal and Spill
Management
The following protocols provide detailed methodologies for the safe handling and disposal of

CP-99994 in a laboratory setting.

Routine Disposal of CP-99994 Waste
This procedure applies to the disposal of expired CP-99994 powder, contaminated

consumables (e.g., pipette tips, weighing boats), and aqueous solutions containing CP-99994.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves (nitrile or latex),

lab coat.

Designated hazardous waste container, clearly labeled.

Sealable plastic bags.
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Chemical waste labels.

Procedure:

Solid Waste:

Carefully place unused or expired CP-99994 powder in its original container or a securely

sealed, compatible container.

Collect all contaminated solid materials, such as weighing paper, pipette tips, and gloves,

in a designated, sealable plastic bag.

Place the sealed bag and the container of CP-99994 powder into a larger, designated

hazardous waste container.

Aqueous Solutions:

Do not dispose of solutions containing CP-99994 down the drain.

Collect all aqueous waste containing CP-99994 in a clearly labeled, leak-proof hazardous

waste container.

Ensure the container is compatible with the solvent (e.g., high-density polyethylene for

aqueous solutions).

Labeling and Storage:

Label the hazardous waste container with "Hazardous Waste," the full chemical name "(+)-

CP-99,994 dihydrochloride," and the hazard pictogram GHS09 (environment).[1]

Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Arrange for pickup and disposal by a certified hazardous waste management company.

Spill Cleanup Protocol
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Materials:

Spill kit containing:

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

Two sealable plastic bags.

Scoop and brush or tongs for collecting spilled material.

Appropriate PPE (safety goggles, gloves, lab coat).

Hazardous waste labels.

Procedure for a Solid Spill:

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Don PPE: Put on safety goggles, gloves, and a lab coat.

Containment: If the spill is large, create a dike around the spill using absorbent materials to

prevent it from spreading.

Collection:

Carefully scoop the spilled powder into a sealable plastic bag. Avoid creating dust.

Use a wet paper towel or absorbent pad to gently wipe the contaminated area to collect

any remaining powder.

Place the used paper towel or pad into the same plastic bag.

Packaging: Seal the first bag and place it into a second sealable plastic bag (double-

bagging).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Label the outer bag as "Hazardous Waste: CP-99994 Spill Debris" and include the

date.

Disposal: Dispose of the bag as hazardous waste through a certified disposal company.

Decontamination: Clean the spill area with a suitable laboratory detergent and water.

Procedure for a Liquid Spill (Aqueous Solution):

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Don PPE: Put on safety goggles, gloves, and a lab coat.

Containment: Cover the spill with an inert absorbent material, starting from the outside and

working inwards.

Collection: Once the liquid is fully absorbed, use a scoop or tongs to collect the absorbent

material and place it into a sealable plastic bag.

Packaging: Seal the first bag and place it into a second sealable plastic bag.

Labeling: Label the outer bag as "Hazardous Waste: CP-99994 Solution Spill Debris" and

include the date.

Disposal: Dispose of the bag as hazardous waste.

Decontamination: Clean the spill area with a suitable laboratory detergent and water.

Visualized Workflows
The following diagrams illustrate the procedural flows for the proper disposal and spill

management of CP-99994.
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CP-99994 Waste Disposal Workflow

Start: Identify CP-99994 Waste

Solid Waste (Powder, Consumables) Aqueous Solutions

Collect in sealed, labeled containers/bags Collect in labeled, leak-proof container

Store in designated Satellite Accumulation Area

Arrange for pickup by certified hazardous waste company

Click to download full resolution via product page

Caption: Workflow for routine disposal of CP-99994 waste.
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CP-99994 Spill Management Workflow

Spill Occurs

Secure Area & Don PPE

Contain Spill (Absorbents)

Collect Spilled Material & Debris

Double-bag in sealed, labeled plastic bags

Dispose as Hazardous Waste

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Step-by-step procedure for managing a CP-99994 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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